Cas no 328021-36-9 (N-(4-{(furan-2-yl)methylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide)
328021-36-9 structure
Product Name:N-(4-{(furan-2-yl)methylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide
CAS No:328021-36-9
MF:C16H18N2O4S
MW:334.390122890472
CID:6591285
PubChem ID:654224
Update Time:2024-01-02
N-(4-{(furan-2-yl)methylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{(furan-2-yl)methylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide
- N-(4-((furan-2-ylmethyl)amino)-1,1-dioxidotetrahydrothiophen-3-yl)benzamide
- Benzamide, N-[4-[(2-furanylmethyl)amino]tetrahydro-1,1-dioxido-3-thienyl]-
- HMS1554M14
- 328021-36-9
- CHEMBL1889036
- N-[4-(furan-2-ylmethylamino)-1,1-dioxothiolan-3-yl]benzamide
- Oprea1_478344
- TimTec1_007318
- SMR000013001
- MLS000027513
- HMS2333L22
- AKOS000571384
- AB00116333-01
- AKOS016043171
- Cambridge id 6692124
- F1028-0008
- Oprea1_220934
- N-{4-[(Furan-2-ylmethyl)-amino]-1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl}-benzamide
-
- Inchi： 1S/C16H18N2O4S/c19-16(12-5-2-1-3-6-12)18-15-11-23(20,21)10-14(15)17-9-13-7-4-8-22-13/h1-8,14-15,17H,9-11H2,(H,18,19)
- InChI Key： ILGDJVNLXLNWSP-UHFFFAOYSA-N
- SMILES： C(NC1C(NCC2=CC=CO2)CS(=O)(=O)C1)(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 334.09872823g/mol
- Monoisotopic Mass: 334.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 636.5±55.0 °C(Predicted)
- pka: 12.77±0.40(Predicted)
N-(4-{(furan-2-yl)methylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1028-0008-2μmol |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F1028-0008-5μmol |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1028-0008-10μmol |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1028-0008-20μmol |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F1028-0008-1mg |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F1028-0008-2mg |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F1028-0008-3mg |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1028-0008-4mg |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F1028-0008-5mg |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1028-0008-10mg |
N-(4-{[(furan-2-yl)methyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
328021-36-9 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
N-(4-{(furan-2-yl)methylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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